Cas no 845823-02-1 (3-chloro-5-fluorobenzenethiol)

3-chloro-5-fluorobenzenethiol structure
3-chloro-5-fluorobenzenethiol structure
Product Name:3-chloro-5-fluorobenzenethiol
CAS No:845823-02-1
MF:C6H4ClFS
MW:162.612362861633
MDL:MFCD06201798
CID:2625864
PubChem ID:2757605
Update Time:2025-04-21

3-chloro-5-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-fluorobenzenethiol
    • 3-CHLORO-5-FLUOROTHIOPHENOL
    • 845823-02-1
    • SCHEMBL13836490
    • 3-chloro-5-fluorobenzene-1-thiol
    • AKOS006343079
    • FS-5517
    • VIB82302
    • EN300-673775
    • DTXSID80373966
    • 3-chloro-5-fluorobenzenethiol
    • MDL: MFCD06201798
    • Inchi: 1S/C6H4ClFS/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
    • InChI Key: DTSLZRFPVMQLER-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)S)F

Computed Properties

  • Exact Mass: 161.9706272g/mol
  • Monoisotopic Mass: 161.9706272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Boiling Point: 63°C/8.1mm

3-chloro-5-fluorobenzenethiol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

3-chloro-5-fluorobenzenethiol Pricemore >>

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